2-Allylcyclohexanol
Overview
Description
“2-Allylcyclohexanol” is a chemical compound with the molecular formula C9H16O . It is a derivative of cyclohexanol, where an allyl group is attached to the second carbon of the cyclohexanol ring .
Molecular Structure Analysis
The molecular structure of 2-Allylcyclohexanol consists of a cyclohexanol ring with an allyl group attached to the second carbon . The exact structural details such as bond lengths and angles would require further computational or experimental studies.
Scientific Research Applications
Synthesis of Cyclohexanol Intermediates
2-Allylcyclohexanol plays a crucial role in the selective synthesis of cyclohexanol intermediates from lignin-based phenolics and diaryl ethers using hydrogen over supported metal catalysts . This process involves the depolymerisation of lignin, which produces a mixture of aromatic compounds. The cyclohexanols obtained via hydrodeoxygenation/-hydrogenation reaction are potential polymer and fuel intermediates .
Biomass Conversion
The compound is used in biomass conversion, which has many advantages such as decreasing foreign fuels and chemicals imports, providing additional income for farmers, maintaining or reducing GHGs emissions (carbon neutral), and opening up new opportunities for startups in science and technology .
Bio-based Building Blocks
2-Allylcyclohexanol is used in the creation of bio-based building blocks and their catalytic transformation into value-added products. This has a positive impact on long-term environmental sustainability .
Catalyst Support
Research has been conducted on different supports, such as CeO2, ZrO2, HZSM-5, Al2O3, SiO2, TiO2, and SiO2 for Co catalyst to convert methoxyphenols into cyclohexanol. Among these, TiO2 supported Co-catalyst (Co/TiO2) has been reported to have high selectivity towards cyclohexanol .
Iodocyclization
Iodination of 2-allylcyclohexanol and its 1-methyl and 1-phenyl derivatives gives the corresponding 2-(iodomethyl)octahydrobenzofurans . These are reduced by to the stereoisomeric 2-methyloctahydrobenzofurans .
Rate of Iodination
The rate of iodination of 2-allylcyclohexanol is largely independent of their configuration . This property can be useful in various chemical reactions where the rate of iodination is a critical factor.
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-prop-2-enylcyclohexan-1-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16O/c1-2-5-8-6-3-4-7-9(8)10/h2,8-10H,1,3-7H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SBIOKFOCGZXJME-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCC1CCCCC1O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60472729 |
Source
|
| Record name | 2-allylcyclohexanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60472729 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Allylcyclohexanol | |
CAS RN |
21895-83-0 |
Source
|
| Record name | 2-allylcyclohexanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60472729 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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